Cas no 2172504-64-0 (1-(tert-butoxy)carbonyl-4-(1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-4-(1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2172504-64-0
• MF: C₁₃H₁₉N₃O₄
• MW: 281.307663202286
• CID: 6143311
• PubChem ID: 165805134
• Update Time: 2025-11-01

1-(tert-butoxy)carbonyl-4-(1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)carbonyl-4-(1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid
• EN300-1456324
• 2172504-64-0
• 1-[(tert-butoxy)carbonyl]-4-(1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C13H19N3O4/c1-13(2,3)20-12(19)16-5-8(9(6-16)11(17)18)10-4-14-7-15-10/h4,7-9H,5-6H2,1-3H3,(H,14,15)(H,17,18)
• InChI Key： YHLBVITYMDCOSQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(=O)O)C(C2=CN=CN2)C1)=O

Computed Properties

• Exact Mass: 281.13755610g/mol
• Monoisotopic Mass: 281.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 95.5Ų

Additional information on 1-(tert-butoxy)carbonyl-4-(1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid

Research Briefing on 1-(tert-butoxy)carbonyl-4-(1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid (CAS: 2172504-64-0)

1-(tert-butoxy)carbonyl-4-(1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid (CAS: 2172504-64-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrrolidine and imidazole moieties, serves as a crucial intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The compound's structural features, including the tert-butoxycarbonyl (Boc) protecting group and the imidazole ring, make it a versatile building block for the synthesis of complex pharmacophores. Researchers have utilized this compound in the design of novel inhibitors targeting enzymes such as kinases and proteases, which are implicated in a range of diseases, including cancer and inflammatory disorders. The carboxylic acid functionality further enhances its utility by allowing for facile derivatization and conjugation with other molecular entities.

Recent advancements in synthetic methodologies have enabled the efficient production of 1-(tert-butoxy)carbonyl-4-(1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid with high purity and yield. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use in the synthesis of a series of potent kinase inhibitors, showcasing its role in facilitating the exploration of structure-activity relationships (SAR). The study highlighted the compound's ability to serve as a scaffold for the introduction of diverse substituents, thereby enabling the optimization of pharmacological properties.

In addition to its synthetic utility, the compound has been investigated for its direct biological activity. Preliminary in vitro studies have suggested that it may exhibit modest inhibitory effects against certain enzymes, although further research is needed to elucidate its mechanism of action and therapeutic potential. The imidazole moiety, in particular, is known to participate in key interactions with biological targets, such as hydrogen bonding and metal coordination, which could be leveraged in drug design.

Looking ahead, the continued exploration of 1-(tert-butoxy)carbonyl-4-(1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid and its derivatives holds promise for the discovery of new therapeutic agents. Future research directions may include the development of more efficient synthetic routes, the evaluation of its pharmacokinetic properties, and the identification of novel biological targets. As the field of chemical biology evolves, this compound is likely to remain a valuable tool for researchers seeking to address unmet medical needs.